8-[(2-Ethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-[(2-methylphenyl)methyl]purine-2,6-dione

• IUPAC Name: 8-[(2-ethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-[(2-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C23H31N5O2/c1-5-18-12-8-9-13-27(18)15-19-24-21-20(22(29)26(4)23(30)25(21)3)28(19)14-17-11-7-6-10-16(17)2/h6-7,10-11,18H,5,8-9,12-15H2,1-4H3
• InChI Key: USIOWJORSQYKDG-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CC2=NC3=C(N2CC4=CC=CC=C4C)C(=O)N(C(=O)N3C)C
• Molecular Formula: C23H31N5O2
• Molecular Weight: 409.5 g/mol

Description

This compound is a purine derivative. Purines are biologically significant compounds, and they form the basis of many important biomolecules like DNA and RNA. The compound has a piperidine ring, which is a common structure in many pharmaceutical drugs due to its ability to mimic a variety of bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems. The purine ring system is planar, while the piperidine ring is not. The presence of multiple functional groups would also have a significant impact on the compound’s chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperidine ring might make it a base, while the purine ring system might allow it to participate in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s intended to be used as a drug, future research might focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.